Cas no 1184559-12-3 (Methyl 2-Amino-3,5-Difluorobenzoate)

• Product Name: Methyl 2-Amino-3,5-Difluorobenzoate
• CAS No: 1184559-12-3
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• MDL: MFCD12159866
• CID: 3163681
• PubChem ID: 60836463
• Update Time: 2025-04-21

Methyl 2-Amino-3,5-Difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-Amino-3,5-Difluorobenzoate
• 1184559-12-3
• MFCD12159866
• CS-0452856
• AS-46179
• EN300-2008304
• SCHEMBL19840664
• CL9034
• AKOS010055526
• METHYL2-AMINO-3,5-DIFLUOROBENZOATE
• DB-104198
• JXB55912
• 965-072-6

• MDL： MFCD12159866
• Inchi： 1S/C8H7F2NO2/c1-13-8(12)5-2-4(9)3-6(10)7(5)11/h2-3H,11H2,1H3
• InChI Key： UZQBFUJQVJXUCQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C(=O)OC)=C1N)F

Computed Properties

• Exact Mass: 187.04448479g/mol
• Monoisotopic Mass: 187.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides